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Cat. No.: B081658

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of lithium nitrite
(LINOg2) in lithium-oxygen (Li-Oz2) battery electrolytes. The information is intended for
researchers and scientists in the field of energy storage and may also be of interest to
professionals in drug development exploring redox-active compounds. This document details
the role of lithium nitrite, its impact on battery performance, and protocols for its experimental
application.

Introduction

Lithium-oxygen (Li-Oz) batteries are a promising next-generation energy storage technology
due to their exceptionally high theoretical energy density. However, they face significant
challenges, including high charging overpotentials, poor cycle life, and electrolyte instability.
The use of electrolyte additives is a key strategy to address these issues. Lithium nitrite
(LINO2) has emerged as a compound of interest, primarily as a byproduct of the widely used
lithium nitrate (LINOs) additive. LINOs is known to form a stable solid-electrolyte interphase
(SEI) on the lithium metal anode. The resulting in-situ formation of LINO2 and its subsequent
electrochemical activity have prompted investigations into its direct role within the Li-O2
system.

The primary functions of the nitrate/nitrite redox couple in Li-Oz battery electrolytes are twofold:
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e Anode Protection: The formation of a stable SEI layer on the lithium anode, initiated by the

reduction of nitrate to nitrite, is crucial for preventing dendrite growth and minimizing parasitic
reactions with the electrolyte.[1][2][3][4][5]

o Redox Mediation: The nitrite anion (NO2z7) can be oxidized to nitrogen dioxide (NOz) during

the charging process. This soluble redox mediator can then chemically decompose the solid

lithium peroxide (Li=Oz) discharge product, thereby lowering the charging overpotential and

improving energy efficiency.[6]

Quantitative Data Summary

The following tables summarize key performance metrics of Li-Oz batteries utilizing nitrate-

based electrolytes, which inherently involve the presence of nitrite. Direct quantitative data for

electrolytes solely containing lithium nitrite as the primary additive is limited in the current

literature. The data presented here is extracted from studies focusing on lithium nitrate, where

the role of the in-situ formed nitrite is implicitly significant.

Table 1: Cycling Performance of Li-O2 Batteries with Nitrate-Based Electrolytes

Current ] o

Electrolyte . Capacity Limit .
. Density Cycle Life Reference

Composition (mAh-g—?)

(mA-g~7)
0.99 M LiNO:s -
0.01 MKNOsin 300 500 234 cycles [7]
DMSO
0.99 M LiNO:s -
0.0l MKNOsin 300 1000 108 cycles [71[8]
DMSO
1.0 M LiNOs in

300 500 <100 cycles [7]
DMSO
1.0 M LiNOs in > 80 cycles

0.1 mA/cm? - [4]
DMA (>2000 hours)

Table 2: Discharge Capacity of Li-O2 Batteries with Nitrate-Based Electrolytes
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Electrolyte Current Density Discharge Capacity
. Reference
Composition (mA-g™) (mAh-g™)
1.0 M LiINO3 in DMSO 300 3460 [7]
0.5MLINOs-05M
300 7656 [7]

KNOs in DMSO

Experimental Protocols

The following are generalized protocols for the preparation and testing of Li-O2 batteries with

lithium nitrite-containing electrolytes, based on common practices in the field.

Electrolyte Preparation

Objective: To prepare a lithium nitrite-containing electrolyte for Li-Oz battery testing.

Materials:

Lithium nitrite (LINO2z), battery grade

e Lithium salt (e.g., lithium trifluoromethanesulfonate - LiTFSI, lithium perchlorate - LiClOa4),

battery grade

e Anhydrous solvent (e.g., tetraethylene glycol dimethyl ether - TEGDME, dimethyl sulfoxide -

DMSO), battery grade

» Argon-filled glovebox (H20 < 0.1 ppm, Oz < 0.1 ppm)

e Magnetic stirrer and stir bars
e Volumetric flasks and pipettes

Procedure:

» Transfer all materials and equipment into an argon-filled glovebox.

e Dry the lithium nitrite and other lithium salts under vacuum at an appropriate temperature
(e.g., 80-120°C) for at least 12 hours to remove any residual moisture.
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In a volumetric flask, dissolve the desired amount of the primary lithium salt (e.g., 1 M
LiTFSI) in the anhydrous solvent by stirring with a magnetic stir bar until fully dissolved.

Add the desired concentration of lithium nitrite (e.g., 0.05 - 0.2 M) to the solution.
Continue stirring until the lithium nitrite is completely dissolved.

Store the prepared electrolyte in a sealed container inside the glovebox.

Li-O2z Cell Assembly (Swagelok-type)

Objective: To assemble a Swagelok-type Li-Oz cell for electrochemical testing.

Materials:

Swagelok-type cell components (stainless steel)

Lithium metal foil (anode)

Glass fiber separator

Carbon-based air cathode (e.g., carbon paper, CNT/carbon black mixture)
Stainless steel mesh (current collector)

Prepared lithium nitrite-containing electrolyte

High-purity oxygen gas

Procedure:

All cell components should be dried in a vacuum oven before being transferred into an
argon-filled glovebox.

Cut circular discs of the lithium metal anode, separator, and air cathode to the appropriate
diameter for the Swagelok cell.

Assemble the cell in the following order from bottom to top:
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o Anode casing

o Lithium metal anode

o Glass fiber separator

o Add a few drops of the prepared electrolyte to saturate the separator and anode.
o Air cathode

o Stainless steel mesh current collector

o Cathode plunger with an oxygen diffusion window

e Securely tighten the Swagelok fittings to ensure an airtight seal.
» Remove the assembled cell from the glovebox.

o Purge the cell with high-purity oxygen gas for several minutes before sealing the gas inlet.

Electrochemical Characterization

Objective: To evaluate the electrochemical performance of the assembled Li-O2 cell.
Apparatus:
» Battery cycler
o Potentiostat/Galvanostat with Electrochemical Impedance Spectroscopy (EIS) capability
Procedure:
» Galvanostatic Cycling:

o Connect the cell to the battery cycler.

o Set the desired current density (e.g., 0.05 - 0.5 mA/cm?).

o Define the discharge and charge voltage limits (e.g., discharge to 2.0 V, charge to 4.5 V).
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o Set a specific capacity limit for each cycle (e.g., 500 - 2000 mAh/g) to control the depth of
discharge and charge. .

o Record the voltage profiles and cycle life.

e Cyclic Voltammetry (CV):

[e]

Connect the cell to the potentiostat.

o

Set the scan rate (e.g., 0.1 - 1 mV/s).

[¢]

Define the voltage window (e.g., 2.0 - 4.5 V vs. Li/Li*).

o

Run the CV scans to investigate the redox behavior of the electrolyte and the oxygen
reactions.

o Electrochemical Impedance Spectroscopy (EIS):

[e]

Perform EIS measurements at different states of charge/discharge.

(¢]

Set the frequency range (e.g., 100 kHz to 0.1 Hz).

[¢]

Apply a small AC voltage amplitude (e.g., 5-10 mV).

[¢]

Analyze the Nyquist plots to understand the changes in cell impedance.

Visualizations

The following diagrams illustrate key mechanisms and workflows related to the application of
lithium nitrite in Li-Oz batteries.
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Caption: SEI formation on the lithium anode.
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Caption: Redox mediation during charging.
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Caption: Experimental workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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